Cyclopentanemethanol, 1-amino-3-((6R)-6-hexyl-5,6,7,8-tetrahydro-2-naphthalenyl)-, (1R,3S)-, hydrochloride
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Overview
Description
BMS-986104 is a potent and selective S1P1 receptor modulator, which demonstrates ligand-biased signaling and differentiates from 1 in terms of cardiovascular and pulmonary safety based on preclinical pharmacology while showing equivalent efficacy in a T-cell transfer colitis model. Mechanistically, BMS-986104 exhibited excellent remyelinating effects on lysophosphatidylcholine (LPC) induced demyelination in a three-dimensional brain cell culture assay.
Scientific Research Applications
Kinetics and Mechanism of Hydrolysis
Cyclopentanemethanol compounds, including cyclopentolate hydrochloride, have been studied for their hydrolysis mechanisms in alkaline solutions. One such study utilized reversed-phase HPLC to investigate the kinetics of degradation of cyclopentolate hydrochloride. This research found that degradation follows first-order kinetics at 50°C and degrades rapidly at higher pH values (Roy, 1995).
Synthesis and Antitumor Activity
Carbocyclic analogues of xylofuranosylpurine nucleosides have been synthesized, starting from cyclopentanemethanol derivatives. These compounds showed significant resistance to deamination by adenosine deaminase and exhibited antitumor activity in vivo (Vince, Brownell, & Daluge, 1984).
Antimonoamineoxidase and Antineoplastic Properties
Research has been conducted on the condensation of 4-amino-3-cyano-1,2-dihydrospiro(naphthalene-2,1'-cyclopentane) derivatives, leading to compounds with potential antimonoamineoxidase and antineoplastic properties (Markosyan et al., 2010).
Enantioselective Microbial Reduction
Enantioselective microbial reduction processes involving cyclopentanemethanol derivatives have been studied. These processes are critical in the synthesis of specific agonists, demonstrating high yield and enantiomeric excess (Patel et al., 2002).
Synthesis of Cyclopentane Analogs
The regiospecific synthesis of cyclopentane analogs of nucleosides has been explored, starting with aminohydroxycyclopentanemethanols. These analogs are important precursors for the synthesis of nucleosides, with applications in medical and biochemical research (Hronowski & Szarek, 1985).
properties
CAS RN |
1622180-39-5 |
---|---|
Molecular Formula |
C22H36ClNO |
Molecular Weight |
365.99 |
IUPAC Name |
[(1R,3S)-1-amino-3-[(6R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl]cyclopentyl]methanol;hydrochloride |
InChI |
InChI=1S/C22H35NO.ClH/c1-2-3-4-5-6-17-7-8-19-14-20(10-9-18(19)13-17)21-11-12-22(23,15-21)16-24;/h9-10,14,17,21,24H,2-8,11-13,15-16,23H2,1H3;1H/t17-,21+,22-;/m1./s1 |
InChI Key |
WCKKBCDBFSCZPU-VELQMZPHSA-N |
SMILES |
CCCCCCC1CCC2=C(C1)C=CC(=C2)C3CCC(C3)(CO)N.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BMS-986104; BMS 986104; BMS986104. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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